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Compound of Interest

Compound Name: 4,16-Dibromo[2.2]paracyclophane

Cat. No.: B2971550 Get Quote

CAS Number: 96392-77-7 Molecular Formula: C₁₆H₁₄Br₂ Molecular Weight: 366.09 g/mol

This technical guide provides a comprehensive overview of 4,16-
Dibromo[2.2]paracyclophane, a key synthetic intermediate in the realm of materials science

and organic chemistry. Intended for researchers, scientists, and professionals in drug

development, this document delves into the synthesis, properties, and diverse applications of

this unique pseudo-para disubstituted [2.2]paracyclophane, emphasizing the strategic

importance of its bromine functionalities and inherent planar chirality.

Introduction: The Architectural Allure of
[2.2]Paracyclophanes
[2.2]Paracyclophane is a fascinating molecule characterized by two benzene rings held in a

face-to-face arrangement by two ethylene bridges.[1][2] This constrained geometry induces

significant ring strain and transannular electronic interactions, bestowing upon the

paracyclophane core unique physical and chemical properties.[3] The introduction of

substituents onto the aromatic decks, such as in 4,16-Dibromo[2.2]paracyclophane, not only

modulates these properties but also provides reactive handles for the construction of more

complex molecular architectures.[4][5] The pseudo-para substitution pattern of the bromine

atoms in the 4 and 16 positions makes this isomer a valuable building block for linear, rigid

structures.[6][7]
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Synthesis of 4,16-Dibromo[2.2]paracyclophane: A
Guided Protocol
The primary route to 4,16-Dibromo[2.2]paracyclophane is through the electrophilic

bromination of the parent [2.2]paracyclophane. The pseudo-para isomer is often the major

product of this reaction due to steric and electronic factors.[8]

Reaction Principle
The synthesis involves the direct bromination of [2.2]paracyclophane using a suitable

brominating agent, typically in a chlorinated solvent. The reaction proceeds via electrophilic

aromatic substitution, where the bromine atoms are sequentially added to the para-positions of

the two aromatic rings.

[2.2]Paracyclophane 4,16-Dibromo[2.2]paracyclophane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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